

Application Notes and Protocols for ML395 in Virology

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: ML395

Cat. No.: B15572432

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals


Introduction

ML395 (also known as VU0468809) is a potent and highly selective allosteric inhibitor of human phospholipase D2 (PLD2).^{[1][2][3]} It exhibits over 80-fold selectivity for PLD2 over PLD1.^{[1][3]} Recent studies have demonstrated that **ML395** possesses broad-spectrum antiviral activity against a range of influenza virus strains, including H1, H3, H5, and H7 subtypes.^{[1][2][3]} This document provides a comprehensive experimental guide for researchers investigating the antiviral properties of **ML395**.

Mechanism of Action

ML395 exerts its antiviral effects by inhibiting the enzymatic activity of PLD2. PLD enzymes are involved in a variety of cellular processes, including signal transduction, membrane trafficking, and cytoskeletal organization. In the context of influenza virus infection, PLD2 activity has been shown to facilitate efficient viral entry into host cells.^{[4][5]} By inhibiting PLD2, **ML395** is believed to delay viral endocytosis, thereby exposing the virus to the host's innate immune system for a longer duration.^{[4][5]} This delay allows for a more robust innate immune response,

characterized by increased transcription of antiviral effectors such as myxovirus resistance gene A (MxA), which ultimately leads to reduced viral titers.[4][5]



[Click to download full resolution via product page](#)

Caption: Proposed mechanism of action of **ML395** in inhibiting influenza virus infection.

Quantitative Data

The following table summarizes the key quantitative parameters of **ML395**.

Parameter	Value	Cell Line	Comments	Reference
PLD2 IC50	360 nM	Cellular Assay	Potent and selective inhibitor of PLD2.	[1] [2] [3]
PLD1 IC50	>30,000 nM	Cellular Assay	Demonstrates >80-fold selectivity for PLD2 over PLD1.	[1] [3]
Antiviral Activity	Active	Cellular Assays	Shows broad-spectrum activity against influenza strains H1, H3, H5, and H7.	[1] [2] [3]

Experimental Protocols

Herein are detailed protocols for the characterization of the antiviral activity of **ML395**.

Cytotoxicity Assay (CC50 Determination)

This protocol determines the concentration of **ML395** that is toxic to the host cells, which is essential for differentiating true antiviral activity from cytotoxic effects. The MTT assay is a colorimetric assay that measures the metabolic activity of cells.[\[6\]](#)[\[7\]](#)[\[8\]](#)



[Click to download full resolution via product page](#)

Caption: Workflow for determining the CC50 of **ML395** using the MTT assay.

Methodology:

- Cell Seeding: Seed a suitable host cell line (e.g., Madin-Darby Canine Kidney (MDCK) or A549 cells) in a 96-well plate at a density that will result in 80-90% confluency at the end of the assay.
- Compound Addition: Prepare serial dilutions of **ML395** in cell culture medium. Remove the growth medium from the cells and add the **ML395** dilutions. Include a "cells only" control (no compound) and a "medium only" control (no cells).
- Incubation: Incubate the plate for a period that corresponds to the duration of your planned antiviral assays (typically 48-72 hours) at 37°C in a humidified CO2 incubator.
- MTT Addition: Following incubation, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.[6]
- Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[9]
- Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.
- Data Analysis: Calculate the percentage of cell viability for each **ML395** concentration relative to the "cells only" control. The 50% cytotoxic concentration (CC50) is determined by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a dose-response curve.

Plaque Reduction Assay (EC50 Determination)

This assay quantifies the ability of **ML395** to inhibit the production of infectious virus particles.

[10][11]



[Click to download full resolution via product page](#)

Caption: Workflow for determining the EC50 of **ML395** using a plaque reduction assay.

Methodology:

- Cell Preparation: Seed host cells in 6-well or 12-well plates to form a confluent monolayer on the day of infection.
- Virus and Compound Preparation: Prepare serial dilutions of **ML395**. Prepare a dilution of the influenza virus stock that will produce a countable number of plaques (e.g., 50-100 plaques per well).
- Virus-Compound Incubation: Mix the virus dilution with each **ML395** dilution and incubate for 1 hour at 37°C to allow the compound to interact with the virus.
- Infection: Remove the growth medium from the cell monolayers and infect the cells with the virus-compound mixture. Allow the virus to adsorb for 1 hour at 37°C.
- Overlay: After adsorption, remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose) supplemented with the corresponding concentration of **ML395**.
- Incubation: Incubate the plates at 37°C in a CO2 incubator until visible plaques are formed (typically 2-4 days).
- Staining: Fix the cells (e.g., with 4% formaldehyde) and stain with a solution like crystal violet to visualize the plaques.
- Data Analysis: Count the number of plaques in each well. The percentage of plaque reduction is calculated for each **ML395** concentration relative to the virus-only control. The 50% effective concentration (EC50) is determined by plotting the percentage of plaque reduction against the log of the compound concentration.

Viral Load Reduction Assay (qRT-PCR)

This assay measures the effect of **ML395** on the accumulation of viral RNA within infected cells.



[Click to download full resolution via product page](#)


Caption: Workflow for quantifying viral load reduction by qRT-PCR.

Methodology:

- **Infection and Treatment:** Seed host cells in a multi-well plate. Infect the cells with influenza virus at a specific multiplicity of infection (MOI) in the presence of serial dilutions of **ML395**.
- **Incubation:** Incubate the infected cells for a predetermined time (e.g., 8, 12, or 24 hours).
- **RNA Extraction:** At the end of the incubation period, lyse the cells and extract total RNA using a commercial kit.
- **Reverse Transcription:** Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme and primers specific for a conserved region of a viral gene (e.g., the matrix (M) gene).
- **Quantitative PCR (qPCR):** Perform qPCR using the generated cDNA, primers, and a probe specific for the viral target. Use a housekeeping gene (e.g., GAPDH or β -actin) as an internal control for normalization.
- **Data Analysis:** Determine the cycle threshold (Ct) values for both the viral gene and the housekeeping gene. Calculate the relative quantification of viral RNA using the $\Delta\Delta C_t$ method.

Minigenome Assay

This assay is used to determine if **ML395** specifically inhibits the activity of the viral RNA-dependent RNA polymerase (RdRp) complex.[12][13]



[Click to download full resolution via product page](#)

Caption: Workflow for the influenza virus minigenome assay.

Methodology:

- **Plasmids:** Utilize a set of plasmids that express the components of the influenza virus RdRp (PB1, PB2, and PA), the nucleoprotein (NP), and a viral-like RNA (vRNA) minigenome encoding a reporter gene (e.g., luciferase or GFP) flanked by the viral non-coding regions.
- **Transfection:** Co-transfect a suitable cell line (e.g., HEK293T) with these plasmids.
- **Compound Treatment:** After transfection, add serial dilutions of **ML395** to the cells.
- **Incubation:** Incubate the cells for 24-48 hours to allow for the expression of the viral proteins, reconstitution of the RdRp complex, and transcription/replication of the minigenome.
- **Reporter Gene Assay:** Lyse the cells and measure the activity of the reporter gene (e.g., luciferase activity using a luminometer).
- **Data Analysis:** A reduction in reporter gene activity in the presence of **ML395** would suggest that the compound inhibits a step in the viral replication/transcription cycle mediated by the RdRp complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. medkoo.com \[medkoo.com\]](#)
- [2. file.medchemexpress.eu \[file.medchemexpress.eu\]](#)
- [3. Discovery of a highly selective PLD2 inhibitor \(ML395\): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [4. Phospholipase D Facilitates Efficient Entry of Influenza Virus, Allowing Escape from Innate Immune Inhibition - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [5. Phospholipase D facilitates efficient entry of influenza virus, allowing escape from innate immune inhibition - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. MTT Assay Protocol for Cell Viability and Proliferation \[merckmillipore.com\]](#)
- [7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments \[experiments.springernature.com\]](#)
- [8. broadpharm.com \[broadpharm.com\]](#)
- [9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW \[thermofisher.com\]](#)
- [10. Plaque reduction neutralization test - Wikipedia \[en.wikipedia.org\]](#)
- [11. Plaque Reduction Neutralization Test \(PRNT\) Protocol - Creative Biolabs \[neutab.creative-biolabs.com\]](#)
- [12. Influenza A virus minigenome assay \[bio-protocol.org\]](#)
- [13. Frontiers | A Comprehensive Roadmap Towards the Generation of an Influenza B Reporter Assay Using a Single DNA Polymerase-Based Cloning of the Reporter RNA Construct \[frontiersin.org\]](#)
- To cite this document: BenchChem. [Application Notes and Protocols for ML395 in Virology]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15572432/docs#application-notes-and-protocols-for-ml395-in-virology\]](https://www.benchchem.com/product/b15572432/docs#application-notes-and-protocols-for-ml395-in-virology)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)